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Compound of Interest

Compound Name: Terbuthylazine-d5

Cat. No.: B1409489 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Terbuthylazine-d5, a deuterated isotopologue of the triazine herbicide

Terbuthylazine. Adherence to these procedures is critical to ensure the safety of laboratory

personnel and the integrity of experimental outcomes.

Hazard Identification and Quantitative Data
Terbuthylazine is classified as harmful if swallowed and may cause damage to organs through

prolonged or repeated exposure.[1][2] It is also very toxic to aquatic life with long-lasting

effects.[1][2] While Terbuthylazine-d5 is a stable, non-radioactive isotope, it should be handled

with the same precautions as its non-deuterated counterpart.
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Hazard Classification Description
Quantitative Data (for non-
deuterated Terbuthylazine)

Acute Oral Toxicity Harmful if swallowed.[1][2] LD50 (rat, oral): 1590 mg/kg[1]

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure.[1][2]

Category 2[1][2]

Acute Dermal Toxicity
LD50 (rat, dermal): > 2,000

mg/kg[1]

Acute Inhalation Toxicity
LC50 (rat, inhalation): > 5.3

mg/L[1]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[1][2]

LC50 (Rainbow trout, 96 hr):

2.2 mg/L[3]

Personal Protective Equipment (PPE)
The consistent use of appropriate PPE is the primary defense against chemical exposure.[4][5]

The following PPE is mandatory when handling Terbuthylazine-d5.
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Protection Type Recommended PPE Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[4][6]

Protects against splashes and

potential dust particles that can

cause serious eye irritation.[4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[4][6][7]

Prevents skin contact, which

may cause irritation or toxic

effects.[4] Do not use leather

or fabric gloves.[6]

Body Protection
A lab coat or chemical-

resistant suit.[4][8]

Provides a barrier against

accidental spills and

contamination of personal

clothing.[4]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

Necessary when working with

the solid form, in poorly

ventilated areas, or when

engineering controls are

insufficient to minimize

inhalation exposure.[4]

Footwear
Closed-toe, chemical-resistant

boots.[6][9]

Protects feet from spills. Pant

legs should be worn over

boots.[9]

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing risks. This step-by-step protocol outlines the

safe handling of Terbuthylazine-d5 from preparation to post-procedure cleanup.

Step 1: Pre-Handling Checks
Review Documentation: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for Terbuthylazine.[10]

Verify Engineering Controls: Ensure that the laboratory chemical hood is functioning

correctly.[10] All work with Terbuthylazine-d5, especially when handling the solid, should be

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_6_Triguanidino_1_3_5_triazine.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_6_Triguanidino_1_3_5_triazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_6_Triguanidino_1_3_5_triazine.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.myhometurf.com.au/lawn-tips/safety-comes-first-when-using-lawn-chemicals/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_6_Triguanidino_1_3_5_triazine.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_6_Triguanidino_1_3_5_triazine.pdf
https://www.solutionsstores.com/personal-protective-equipment
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_6_Triguanidino_1_3_5_triazine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_6_Triguanidino_1_3_5_triazine.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://www.benchchem.com/product/b1409489?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/product/b1409489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1409489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


conducted within a hood to minimize inhalation exposure.[10]

Inspect PPE: Check all personal protective equipment for any signs of damage or wear

before use.[11]

Prepare Workspace: Ensure the work area is clean, uncluttered, and that all necessary

equipment (e.g., spatulas, weighing paper, labeled containers) is readily available.[11]

Step 2: Handling Procedures
Don PPE: Put on all required PPE as outlined in the table above.

Weighing: When weighing the solid compound, use a balance inside a fume hood or a

ventilated balance enclosure to minimize dust dispersion.[4] Avoid generating dust.[4]

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Container Integrity: Use compatible, clearly labeled containers for storage and transport.[4]

To maintain isotopic integrity, especially for long-term storage, use tightly sealed amber vials

to protect from moisture and light.[12][13]

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[11][14] Wash hands

thoroughly after handling the chemical, before breaks, and at the end of the workday.[11][14]

Step 3: Post-Handling and Cleanup
Decontamination: Wipe down the work surface and any equipment used with an appropriate

cleaning agent.

Waste Segregation: All disposable materials that have come into contact with

Terbuthylazine-d5 (e.g., gloves, weighing paper, pipette tips) must be treated as hazardous

waste.

PPE Removal: Remove PPE in a manner that avoids contaminating yourself. Wash the

outside of gloves before removing them.[6] Wash hands and any exposed skin immediately

after removing PPE.[11]
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Waste Collection & Segregation

Final Disposal

Waste Generated
(Chemicals & Contaminated Materials)

Collect Chemical Waste in
Labeled Hazardous Container

Collect Contaminated Materials
(Gloves, Absorbents, etc.)Triple-Rinse Empty Containers

Dispose via Licensed
Hazardous Waste Contractor

Collect Rinsate as
Hazardous Waste

Destroy Rinsed Containers

Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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